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Compound of Interest

Compound Name: tert-Butylamine hydrobromide

CAS No.: 60469-70-7

Cat. No.: B1228398

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

tert-Butylamine hydrobromide, with a central focus on its molecular weight. This document is

intended to serve as a valuable resource for professionals in research and development who

utilize this compound in their work.

Core Chemical Identity
tert-Butylamine hydrobromide is the hydrobromide salt of tert-Butylamine, a primary aliphatic

amine. It is an organic compound frequently used in chemical synthesis and pharmaceutical

formulations.[1][2]

Chemical Structure and Formula
The chemical structure consists of a tert-butyl group attached to an ammonium cation, with a

bromide anion as the counterion.

Molecular Formula: C₄H₁₂BrN[1][3][4][5]

IUPAC Name: 2-methylpropan-2-amine;hydrobromide[1][5]
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CAS Number: 60469-70-7[1][3][5]

Molecular Weight and Physicochemical Properties
The molecular weight is a critical parameter for stoichiometric calculations in synthesis,

formulation development, and analytical procedures.

Molecular Weight Calculation
The molecular weight is derived from the sum of the atomic weights of the constituent atoms in

the empirical formula, C₄H₁₂BrN.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 4 12.011 48.044

Hydrogen H 12 1.008 12.096

Bromine Br 1 79.904 79.904

Nitrogen N 1 14.007 14.007

Total 154.051

The calculated molecular weight is consistent with experimentally determined and published

values.

Summary of Physicochemical Data
The following table summarizes key quantitative data for tert-Butylamine hydrobromide.
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Property Value Reference

Molecular Weight 154.05 g/mol [1]

Molecular Formula C₄H₁₂BrN [1][3][4][5]

Appearance
White to Almost white

powder/crystal

Purity >98.0% [3]

Solubility in water Soluble

Storage Temperature
Room Temperature

(Recommended <15°C)

Applications in Research and Development
tert-Butylamine hydrobromide serves several functions relevant to the target audience:

Pharmaceuticals: It is used as a counterion in drug formulations to enhance the solubility and

stability of active pharmaceutical ingredients (APIs).[1] For instance, it is used in the

formulation of perindopril erbumine.[6]

Chemical Synthesis: It acts as an intermediate in the synthesis of various organic

compounds, including pesticides and rubber accelerators.[1][6]

Perovskite Solar Cells: The bulky tert-butylammonium cation is used to alter perovskite

crystal structures, improving material stability and reducing moisture sensitivity.[2]

Experimental Protocol: Purification by
Recrystallization
Accurate experimental results depend on the purity of the starting materials. The following is a

standard protocol for the purification of tert-Butylamine hydrobromide.

Objective: To purify tert-Butylamine hydrobromide by removing impurities through

recrystallization.
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Materials:

Crude tert-Butylamine hydrobromide

Absolute Ethanol (EtOH)

Diethyl ether (Et₂O)

Erlenmeyer flasks

Heating mantle or hot plate

Ice bath

Büchner funnel and filter paper

Vacuum flask

Drying oven

Methodology:

Dissolution: Dissolve the crude tert-Butylamine hydrobromide salt in a minimal amount of

hot absolute ethanol in an Erlenmeyer flask.

Crystallization: Slowly add diethyl ether to the solution until a precipitate begins to form. The

decreased solubility of the salt in the ethanol/ether mixture induces crystallization.

Cooling: Place the flask in an ice bath to maximize the yield of crystals.

Filtration: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals

with a small amount of cold diethyl ether to remove any remaining soluble impurities.

Drying: Dry the purified crystals thoroughly in an oven at 105°C to remove residual solvent.

[2]

Verification: Confirm the purity of the recrystallized product using an appropriate analytical

method, such as NMR or argentometric titration.
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Workflow for Purification of tert-Butylamine Hydrobromide

Experimental Protocol

1. Dissolve crude salt
in hot absolute ethanol

2. Induce crystallization
by adding diethyl ether

Slow addition 3. Maximize yield
in ice bath

Cooling 4. Isolate crystals via
vacuum filtration

Separation 5. Dry purified crystals
in oven (105°C)

Solvent removal 6. Verify purity
(e.g., NMR, Titration)

Quality Control

Click to download full resolution via product page

Caption: A diagram illustrating the experimental workflow for the purification of tert-Butylamine
hydrobromide.

Logical Relationships: Molecular Composition
The following diagram illustrates the hierarchical composition of tert-Butylamine
hydrobromide from its constituent parts, providing a visual representation of its chemical

makeup.

Molecular Composition of tert-Butylamine Hydrobromide

tert-Butylamine Hydrobromide
(C₄H₁₂BrN)

MW: 154.05 g/mol

tert-Butylammonium (C₄H₁₂N⁺)

Composed of

Bromide (Br⁻)

Composed of

tert-Butylamine (C₄H₁₁N)

Formed from

Proton (H⁺)

Formed from
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Caption: A diagram showing the ionic and molecular components of tert-Butylamine
hydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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